Cas no 681482-61-1 (1-(2-aminoethoxy)-4-(trifluoromethyl)benzene)

1-(2-Aminoethoxy)-4-(trifluoromethyl)benzene is a fluorinated aromatic compound featuring both an aminoethoxy and a trifluoromethyl substituent on the benzene ring. The presence of the electron-withdrawing trifluoromethyl group enhances its stability and influences its reactivity, making it valuable in pharmaceutical and agrochemical synthesis. The aminoethoxy moiety provides a versatile handle for further functionalization, enabling its use as an intermediate in the development of bioactive molecules. Its well-defined structure and reactivity profile make it suitable for applications in medicinal chemistry, particularly in the design of compounds requiring targeted modifications. The compound’s purity and consistent performance are critical for reproducible synthetic outcomes.

1-(2-aminoethoxy)-4-(trifluoromethyl)benzene structure

681482-61-1 structure

Product Name:1-(2-aminoethoxy)-4-(trifluoromethyl)benzene

CAS No:681482-61-1

MF:C₉H₁₀F₃NO

MW:205.17701292038

CID:1724910

PubChem ID:17174834

Update Time:2025-05-27

1-(2-aminoethoxy)-4-(trifluoromethyl)benzene Chemical and Physical Properties

Names and Identifiers

- 1-(2-aminoethoxy)-4-(trifluoromethyl)benzene
- 2-[4-(trifluoromethyl)phenoxy]ethanamine
- AN-329/43449876
- CS-0434802
- 2-(4-trifluoromethylphenoxy)ethylamine
- NCGC00326852-01
- 2-[4-(trifluoromethyl)phenoxy]ethan-1-amine
- AB01321647-02
- EN300-58206
- 681482-61-1
- SCHEMBL1290562
- 2-(4-(Trifluoromethyl)phenoxy)ethanamine
- STL067417
- AKOS005642198
- C78398
- A1-08276
- 2-[4-(TRIFLUOROMETHYL)PHENOXY]-ETHANAMINE
- Inchi： 1S/C9H10F3NO/c10-9(11,12)7-1-3-8(4-2-7)14-6-5-13/h1-4H,5-6,13H2
- InChI Key： RSFHDMPNKOZPHH-UHFFFAOYSA-N
- SMILES： FC(C1C=CC(=CC=1)OCCN)(F)F

Computed Properties

Exact Mass: 205.0715
Monoisotopic Mass: 205.07144843g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 14
Rotatable Bond Count: 3
Complexity: 164
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.8
Topological Polar Surface Area: 35.2Å²

Experimental Properties

PSA: 35.25

1-(2-aminoethoxy)-4-(trifluoromethyl)benzene Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-58206-0.05g	2-[4-(trifluoromethyl)phenoxy]ethan-1-amine	681482-61-1		0.05g	$246.0	2023-02-09
Enamine	EN300-58206-0.1g	2-[4-(trifluoromethyl)phenoxy]ethan-1-amine	681482-61-1		0.1g	$257.0	2023-02-09
Enamine	EN300-58206-0.25g	2-[4-(trifluoromethyl)phenoxy]ethan-1-amine	681482-61-1		0.25g	$269.0	2023-02-09
Enamine	EN300-58206-0.5g	2-[4-(trifluoromethyl)phenoxy]ethan-1-amine	681482-61-1		0.5g	$280.0	2023-02-09
Enamine	EN300-58206-1.0g	2-[4-(trifluoromethyl)phenoxy]ethan-1-amine	681482-61-1		1g	$0.0	2023-06-08
Enamine	EN300-58206-2.5g	2-[4-(trifluoromethyl)phenoxy]ethan-1-amine	681482-61-1		2.5g	$496.0	2023-02-09
Enamine	EN300-58206-5.0g	2-[4-(trifluoromethyl)phenoxy]ethan-1-amine	681482-61-1		5.0g	$836.0	2023-02-09
Enamine	EN300-58206-10.0g	2-[4-(trifluoromethyl)phenoxy]ethan-1-amine	681482-61-1		10.0g	$1516.0	2023-02-09
Aaron	AR01A802-500mg	1-(2-Aminoethoxy)-4-(trifluoromethyl)benzene	681482-61-1	97%	500mg	$137.00	2025-02-11
Aaron	AR01A802-1g	1-(2-Aminoethoxy)-4-(trifluoromethyl)benzene	681482-61-1	97%	1g	$214.00	2025-02-11